Cas no 4166-67-0 (3-(ethylcarbamoyl)prop-2-enoic acid)

4166-67-0 structure
Product name:3-(ethylcarbamoyl)prop-2-enoic acid
3-(ethylcarbamoyl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- N-Ethylmaleamic acid
- Maleic acid monoethylamide
- Maleinsaeure-mono-aethylamid
- N-Aethyl-maleamidsaeure
- N-Aethyl-maleinamidsaeure
- N-ethyl-maleamic acid
- N-Ethylmaleamidic acid
- 3-(ethylcarbamoyl)prop-2-enoic acid
- CS-0363227
- NS00049759
- 2-Butenoic acid, 4-(ethylamino)-4-oxo-, (2Z)-
- AKOS002315818
- Z8Z9J3VL2J
- 333850B4-1D7D-426A-AE7D-4E04B7B8CF93
- Maleic acid ethylamide
- (Z)-4-(ethylamino)-4-oxobut-2-enoic acid
- NSC92548
- 4166-67-0
- SCHEMBL1904335
- DTXSID80883737
- Maleamic acid, N-ethyl-
- (2Z)-4-(ethylamino)-4-oxo-2-butenoic acid
- NSC-92548
- STL020522
- (2Z)-4-(ethylamino)-4-oxobut-2-enoic acid
- HBQGCOWNLUOCBU-ARJAWSKDSA-N
-
- MDL: MFCD00014013
- Inchi: InChI=1S/C6H9NO3/c1-2-7-5(8)3-4-6(9)10/h3-4H,2H2,1H3,(H,7,8)(H,9,10)/b4-3-
- InChI Key: HBQGCOWNLUOCBU-ARJAWSKDSA-N
- SMILES: CCNC(/C=C\C(O)=O)=O
- BRN: 1210030
Computed Properties
- Exact Mass: 143.05800
- Monoisotopic Mass: 143.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Tautomer Count: 2
- Topological Polar Surface Area: 66.4
- Surface Charge: 0
Experimental Properties
- Color/Form: White or cream colored solid
- Density: 1.2±0.1 g/cm3
- Melting Point: 124-126°C
- Boiling Point: 375.0±34.0 °C at 760 mmHg
- Flash Point: 180.6±25.7 °C
- Refractive Index: 1.488
- PSA: 66.40000
- LogP: 0.15420
- Solubility: Uncertain
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
3-(ethylcarbamoyl)prop-2-enoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:UN 1759
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
- Safety Term:S26;S36
- HazardClass:8
- PackingGroup:III
- Packing Group:III
- Risk Phrases:R36/37/38
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- Packing Group:III
- TSCA:Yes
3-(ethylcarbamoyl)prop-2-enoic acid Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(ethylcarbamoyl)prop-2-enoic acid PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3115-0066-0.5g |
3-(ethylcarbamoyl)prop-2-enoic acid |
4166-67-0 | 95%+ | 0.5g |
$246.0 | 2023-09-06 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L00645-50g |
N-Ethylmaleamic acid, tech. 85% |
4166-67-0 | tech. 85% | 50g |
¥2471.00 | 2023-02-15 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1433897-10g |
(Z)-4-(ethylamino)-4-oxobut-2-enoic acid |
4166-67-0 | 98% | 10g |
¥1230.00 | 2024-05-14 | |
Life Chemicals | F3115-0066-1g |
3-(ethylcarbamoyl)prop-2-enoic acid |
4166-67-0 | 95%+ | 1g |
$259.0 | 2023-09-06 | |
Life Chemicals | F3115-0066-5g |
3-(ethylcarbamoyl)prop-2-enoic acid |
4166-67-0 | 95%+ | 5g |
$777.0 | 2023-09-06 | |
TRC | E219271-100mg |
3-(ethylcarbamoyl)prop-2-enoic acid |
4166-67-0 | 100mg |
$ 70.00 | 2022-06-05 | ||
TRC | E219271-500mg |
3-(ethylcarbamoyl)prop-2-enoic acid |
4166-67-0 | 500mg |
$ 250.00 | 2022-06-05 | ||
Life Chemicals | F3115-0066-0.25g |
3-(ethylcarbamoyl)prop-2-enoic acid |
4166-67-0 | 95%+ | 0.25g |
$233.0 | 2023-09-06 | |
Life Chemicals | F3115-0066-10g |
3-(ethylcarbamoyl)prop-2-enoic acid |
4166-67-0 | 95%+ | 10g |
$1088.0 | 2023-09-06 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1433897-50g |
(Z)-4-(ethylamino)-4-oxobut-2-enoic acid |
4166-67-0 | 98% | 50g |
¥3283.00 | 2024-05-14 |
3-(ethylcarbamoyl)prop-2-enoic acid Related Literature
-
1. Intramolecular catalysis of amide hydrolysis by the carboxy-group. Rate determining proton transfer from external general acids in the hydrolysis of substituted maleamic acidsMichael F. Aldersley,Anthony J. Kirby,Peter W. Lancaster,Robert S. McDonald,Clinton R. Smith J. Chem. Soc. Perkin Trans. 2 1974 1487
-
2. Electron spin resonance studies of elementary processes in radiation- and photo-chemistry. Part 13.—Radiolysis of solutions containing maleamic acids and maleimidesPeter B. Ayscough,A. John Elliot J. Chem. Soc. Faraday Trans. 1 1976 72 791
-
3. 322. The reactions of substituted maleimides with thiolsD. H. Marrian J. Chem. Soc. 1949 1515
-
Feifei Wang,Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci. 2021 9 3543
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